Cas no 2172319-43-4 (methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate
• CAS No: 2172319-43-4
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 5804025
• PubChem ID: 165530521
• Update Time: 2025-07-16

methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate
• EN300-1282782
• 2172319-43-4

• Inchi： 1S/C11H13ClO3/c1-7-5-8(3-4-9(7)12)6-10(13)11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： BFIIJIZYPHPNRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate

Methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate (CAS No. 2172319-43-4): A Comprehensive Overview

Methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate, identified by its CAS number 2172319-43-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both aromatic and aliphatic functional groups makes it a versatile intermediate for various synthetic pathways.

The structural elucidation of methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate reveals a phenyl ring substituted with a chlorine atom at the para position and a methyl group at the meta position, coupled with a hydroxyl-bearing propanoate ester moiety. This configuration imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The compound's solubility profile and stability under various conditions are critical factors that determine its suitability for different applications.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways effectively. Methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate has been explored as a potential scaffold for designing small-molecule inhibitors. Its aromatic core, combined with the hydroxyl and ester functionalities, provides multiple sites for chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its utility in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The chloro-substituted phenyl ring, in particular, has been shown to enhance binding affinity to target proteins, making it an attractive moiety for drug design.

The pharmaceutical industry has increasingly recognized the importance of intermediates like methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate in streamlining drug development pipelines. Its role as a key building block in multi-step synthetic routes has significantly reduced production costs and timelines. This efficiency is particularly valuable in clinical trials, where rapid access to high-quality compounds is essential for evaluating their therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate interacts with biological systems. Molecular modeling studies have identified specific binding pockets on target proteins that can be modulated by structural modifications of this compound. These insights have guided the design of more potent and selective drug candidates.

The synthesis of methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize these reactions. Such approaches not only improve efficiency but also minimize environmental impact, aligning with global sustainability goals.

The compound's pharmacokinetic properties are another area of active research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within biological systems. These findings are crucial for predicting its clinical behavior and optimizing dosing regimens.

In conclusion, methyl 3-(4-chloro-3-methylphenyl)-2-hydroxypropanoate (CAS No. 2172319-43-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug discovery, while its well-documented synthetic pathways ensure reliable access for research and development purposes. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly pivotal role in the development of novel therapeutics.